Cas no 5154-02-9 (1,5-Isoquinolinediol)
1,5-Isoquinolinediol structure
Product Name:1,5-Isoquinolinediol
CAS No:5154-02-9
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00006900
CID:95299
PubChem ID:1340
Update Time:2025-08-03
1,5-Isoquinolinediol Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxyisoquinoline-1(2H)-one
- 1,5-Isoquinolinediol
- 1,5-ISOQUINOLINEDIOL,BROWN SOLID
- isoquinoline-1,5-diol
- 1,5-Dihydroxyisoquinoline 5-Hydroxy-1(2H)-isoquinolinone DiQ
- 5-hydroxy-2H-isoquinolin-1-one
- 1,5-Dihydroxyisoquinoline
- 5-Hydroxy-1(2H)-isoquinolinone
- DiQ
- 1(2H)-Isoquinolinone, 5-hydroxy-
- MFCD00489140
- NCGC00261340-01
- SDCCGSBI-0050634.P002
- FT-0635564
- MFCD00006900
- 4pnt
- NCGC00015537-01
- AKOS022636198
- SR-01000075624
- F2135-0800
- DTXSID60199505
- AT25381
- A22232
- HMS3262C11
- Tox21_500655
- 1,5-dihydroxy-1(2H)-isoquinoline
- SR-01000075624-1
- BRD-K90230846-001-01-5
- 5154-02-9
- NCGC00015537-03
- NCGC00094018-01
- NSC65585
- HY-W015422
- CHEBI:64044
- HMS2236H08
- SMR000326901
- EN300-235643
- CHEMBL338314
- BDBM27501
- BRD-K90230846-001-04-9
- CS-W016138
- AKOS005207308
- NS00015515
- Lopac-I-138
- SMP2_000192
- SCHEMBL51697
- HMS3373F20
- 5-HYDROXYISOQUINOLIN-1(2H)-ONE
- LFUJIPVWTMGYDG-UHFFFAOYSA-N
- NSC-65585
- IQD
- 1,5-Isoquinolinediol, >=98% (HPLC), powder
- 5-Hydroxyisocarbostyril
- MLS000860043
- Q27132988
- CCG-204741
- PARP Inhibitor IV, IQD - CAS 1188540
- NCGC00015537-02
- NCGC00094018-02
- EU-0100655
- NCGC00015537-04
- NCGC00015537-06
- AC-10035
- AS-57417
- NSC 65585
- Z1255402655
- Lopac0_000655
- LP00655
- MB01281
- DB-051983
- DTXCID50121996
- 5-Hydroxy-isoquinolinone; 1,5-Dihydroxyisoquinoline; NSC 65585;
-
- MDL： MFCD00006900
- Inchi： 1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-5,11H,(H,10,12)
- InChI Key： LFUJIPVWTMGYDG-UHFFFAOYSA-N
- SMILES： OC1=CC=CC2C(NC=CC=21)=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 1
- Topological Polar Surface Area: 49.3
Experimental Properties
- Color/Form: White or off white odorless solid
- Density: 1.2480 (rough estimate)
- Melting Point: 270-275 °C
- Boiling Point: 287.44°C (rough estimate)
- Flash Point: 234.3 °C
- Refractive Index: 1.5050 (estimate)
- Solubility: DMSO: >36 mg/mL
- PSA: 53.35000
- LogP: 1.64600
- Solubility: dissolve in water
1,5-Isoquinolinediol Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26-S37/39
- Risk Phrases：R36/37/38
- Storage Condition：2-8°C
1,5-Isoquinolinediol Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,5-Isoquinolinediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD54980-25mg |
5-Hydroxyisoquinoline-1(2H)-one |
5154-02-9 | 95+% | 25mg |
￥1860 | 2021-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD54980-50mg |
5-Hydroxyisoquinoline-1(2H)-one |
5154-02-9 | 95+% | 50mg |
￥2800 | 2021-08-03 | |
| TRC | I917950-25mg |
1,5-Isoquinolinediol |
5154-02-9 | 25mg |
$ 92.00 | 2023-09-07 | ||
| TRC | I917950-50mg |
1,5-Isoquinolinediol |
5154-02-9 | 50mg |
$ 167.00 | 2023-09-07 | ||
| TRC | I917950-100mg |
1,5-Isoquinolinediol |
5154-02-9 | 100mg |
$224.00 | 2023-05-18 | ||
| TRC | I917950-250mg |
1,5-Isoquinolinediol |
5154-02-9 | 250mg |
$500.00 | 2023-05-18 | ||
| TRC | I917950-500mg |
1,5-Isoquinolinediol |
5154-02-9 | 500mg |
$925.00 | 2023-05-18 | ||
| TRC | I917950-1g |
1,5-Isoquinolinediol |
5154-02-9 | 1g |
$1579.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65178-5mg |
1,5-Isoquinolinediol |
5154-02-9 | 98% | 5mg |
￥423.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65178-25mg |
1,5-Isoquinolinediol |
5154-02-9 | 98% | 25mg |
￥888.00 | 2023-09-08 |
1,5-Isoquinolinediol Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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